(9Z,9'Z,12Z,12'Z)-3-Hydroxypropane-1,2-diyl bis(octadeca-9,12-dienoate)

Specification

• Molecular Formula: C39H68O5
• Molecular Weight: 617.0 g/mol
• IUPAC Name: [3-hydroxy-2-[(9E,12E)-octadeca-9,12-dienoyl]oxypropyl] (9E,12E)-octadeca-9,12-dienoate
• Standard InChI: InChI=1S/C39H68O5/c1-3-5-7-9-11-13-15-17-19-21-23-25-27-29-31-33-38(41)43-36-37(35-40)44-39(42)34-32-30-28-26-24-22-20-18-16-14-12-10-8-6-4-2/h11-14,17-20,37,40H,3-10,15-16,21-36H2,1-2H3/b13-11+,14-12+,19-17+,20-18+
• Standard InChI Key: MQGBAQLIFKSMEM-WVZYQCMWSA-N
• Isomeric SMILES: CCCCC/C=C/C/C=C/CCCCCCCC(=O)OCC(CO)OC(=O)CCCCCCC/C=C/C/C=C/CCCCC
• SMILES: CCCCCC=CCC=CCCCCCCCC(=O)OCC(CO)OC(=O)CCCCCCCC=CCC=CCCCCC
• Canonical SMILES: CCCCCC=CCC=CCCCCCCCC(=O)OCC(CO)OC(=O)CCCCCCCC=CCC=CCCCCC

Introduction

Chemical Structure and Nomenclature

Molecular Architecture

The compound features a glycerol core where the 1- and 2-hydroxy groups are esterified with linoleic acid ($\text{C}_{18}\text{H}_{32}\text{O}_2$), a polyunsaturated omega-6 fatty acid. The 9Z,12Z configuration in both fatty acid chains indicates cis double bonds at the 9th and 12th carbon positions, contributing to its bent conformation and fluidity. The 3-hydroxy group remains unesterified, rendering the molecule amphiphilic.

Table 1: Key Structural Properties

Property	Value/Description
IUPAC Name	[3-hydroxy-2-[(9E,12E)-octadeca-9,12-dienoyl]oxypropyl] (9E,12E)-octadeca-9,12-dienoate
Canonical SMILES	CCCCCC=CCC=CCCCCCCCC(=O)OCC(CO)OC(=O)CCCCCCCC=CCC=CCCCCC
InChIKey	MQGBAQLIFKSMEM-WVZYQCMWSA-N
PubChem CID	6436941 (VulcanChem), 45934042 (PubChem)

Stereochemical Considerations

The Z (cis) configuration of the double bonds introduces steric hindrance, reducing packing efficiency and lowering the melting point compared to saturated analogs. This structural feature is critical for its role in lipid bilayers and emulsions.

Synthesis and Industrial Preparation

Esterification Strategies

The synthesis typically involves the esterification of glycerol with linoleic acid under acidic or enzymatic catalysis. A two-step process is often employed:

• Protection of the 3-hydroxy group using tert-butyldimethylsilyl (TBDMS) chloride to prevent unwanted esterification.

• Selective esterification of the 1- and 2-positions using linoleoyl chloride in the presence of pyridine.

Enzymatic methods utilizing lipases (e.g., Candida antarctica lipase B) offer higher regioselectivity and milder reaction conditions, avoiding racemization.

Scalability Challenges

Industrial production faces hurdles in purifying the diastereomers due to the glycerol backbone’s prochirality. Chromatographic techniques like reverse-phase HPLC are employed, but cost-effectiveness remains a concern.

Biological and Industrial Applications

Nutritional Significance

As a carrier of linoleic acid—an essential fatty acid—this compound is investigated for its role in:

• Cellular membrane fluidity: The cis double bonds prevent tight packing, enhancing membrane flexibility.

• Eicosanoid precursor: Linoleic acid is metabolized to arachidonic acid, a precursor for prostaglandins and leukotrienes.

Cosmetic Formulations

In skincare products, its amphiphilic nature enables stabilization of oil-in-water emulsions. The unesterified 3-hydroxy group facilitates hydrogen bonding with humectants like glycerin, improving moisturization.

Pharmaceutical Delivery Systems

The compound’s pH-responsive behavior (as seen in patent WO2018033883A2) makes it suitable for drug-loaded lipid nanoparticles. Protonation of the free hydroxy group under acidic conditions (e.g., tumor microenvironments) triggers payload release.

Comparative Analysis with Structural Analogs

1,2-Dilinolein vs. 1,3-Dilinolein

While both isomers share the molecular formula $\text{C}_{39}\text{H}_{68}\text{O}_5$, their functional differences arise from the hydroxy group’s position:

Table 2: Isomeric Comparison

Property	1,3-Dilinolein	1,2-Dilinolein
Esterification sites	1- and 3-hydroxy groups	1- and 2-hydroxy groups
Melting point	-12°C (estimated)	-5°C (estimated)
Amphiphilicity	Moderate (one free hydroxy group)	Low (no free hydroxy groups)
Drug delivery suitability	High (pH-responsive release)	Limited

Synthetic Derivatives

Patent WO2018033883A2 discloses analogs like 3-[1,3-bis(octadeca-9,12-dienoyl)oxypropan-2-ylamino]propanoic acid, where the free hydroxy group is replaced with an amino-propanoate moiety. Such modifications enhance pH sensitivity but reduce biodegradability.

Research Findings and Future Directions

Recent Studies

• Natural occurrence: Isolated from Sciadopitys verticillata (Japanese umbrella pine), suggesting a role in plant stress response.

• Nanoparticle efficacy: In murine models, 1,3-dilinolein-based nanoparticles showed 40% higher tumor accumulation compared to PEGylated lipids.

Unresolved Questions

• Metabolic fate: The pharmacokinetics of orally administered 1,3-dilinolein remain poorly characterized.

• Toxicological profile: Chronic exposure studies are needed, particularly for cosmetic applications.